3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepine
3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepine
3-Chloroiminodibenzyl is a metabolite of Desipramine and Clomipramine.
Brand Name:
Vulcanchem
CAS No.:
32943-25-2
VCID:
VC0195742
InChI:
InChI=1S/C14H12ClN/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)16-14(11)9-12/h1-4,7-9,16H,5-6H2
SMILES:
C1CC2=CC=CC=C2NC3=C1C=CC(=C3)Cl
Molecular Formula:
C14H12ClN
Molecular Weight:
229.7 g/mol
3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepine
CAS No.: 32943-25-2
Impurities
VCID: VC0195742
Molecular Formula: C14H12ClN
Molecular Weight: 229.7 g/mol
Purity: > 95%
![3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepine - 32943-25-2](/images/no_structure.jpg)
| CAS No. | 32943-25-2 |
|---|---|
| Product Name | 3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepine |
| Molecular Formula | C14H12ClN |
| Molecular Weight | 229.7 g/mol |
| IUPAC Name | 2-chloro-6,11-dihydro-5H-benzo[b][1]benzazepine |
| Standard InChI | InChI=1S/C14H12ClN/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)16-14(11)9-12/h1-4,7-9,16H,5-6H2 |
| Standard InChIKey | MHUXTOYYIDFXRF-UHFFFAOYSA-N |
| SMILES | C1CC2=CC=CC=C2NC3=C1C=CC(=C3)Cl |
| Canonical SMILES | C1CC2=CC=CC=C2NC3=C1C=CC(=C3)Cl |
| Appearance | Light Yellow Solid |
| Melting Point | 87-88ºC |
| Description | 3-Chloroiminodibenzyl is a metabolite of Desipramine and Clomipramine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 0.5 [ug/mL] |
| Synonyms | 3-Chloroiminodibenzyl; 3-Chloro-10,11-dihydro-5H-dibenz[b,f]azepine |
| PubChem Compound | 118364 |
| Last Modified | Nov 11 2021 |
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